Cas no 1618-78-6 (Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S,3aS,5aS,9bR)-)

• Product Name: Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S,3aS,5aS,9bR)-
• CAS No: 1618-78-6
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 161154
• PubChem ID: 7061081
• Update Time: 2025-04-19

Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S,3aS,5aS,9bR)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S,3aS,5aS,9bR)-
• (3S)-3β,5aα,9-Trimethyl-2,3,3aβ,4,5,5a,8,9bβ-octahydronaphtho[1,2-b]furan-2,8-dione
• 6,11-α(H)-Santonin
• 6-Epi-a-santonin
• a-Episantonin
• Eudesma-1,4-dien-12-oicacid, 6b-hydroxy-3-oxo-, g-lactone, (11S)- (8CI)
• Naphtho[1,2-b]furan-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-,[3S-(3a,3aa,5ab,9ba)]-
• Santonin C
• 6,11-alpha(H)-Santonin
• DTXSID40859397
• CHEMBL4228721
• 1618-78-6
• 3,5a,9-Trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione #
• NSC-240834
• 3,5a,9-Trimethyl-3a,5,5a,9b-tetrahydro-3H,4H-naphtho[1,2-b]furan-2,8-dione
• NSC240831
• 6-.alpha.(H)-Santonin
• (3S,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,4,5,5a-tetrahydronaphtho[1,2-b]furan-2,8(3H,9bH)-dione
• CHEMBL226231
• SY231845
• CHEBI:181343
• Naphtho[1,2-b]furan-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, [3S-(3.alpha.,3a.alpha.,5a.beta.,9b.alpha.)]-
• 3,5a,9-trimethyl-3a,4,5,9b-tetrahydro-3H-benzo[g][1]benzouran-2,8-dione
• Naphtho[1,2-b]furan-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, [3R-(3.alpha.,3a.beta.,5a.alpha.,9b.alpha.)]-
• PD014682
• Eudesma-1,4-dien-12-oic acid, 6.alpha.-hydroxy-3-oxo-, .gamma.-lactone, (11R)-
• NSC-240831
• XJHDMGJURBVLLE-UHFFFAOYSA-N
• SCHEMBL707621
• FT-0603411
• NSC311146
• 3,5a,9-Trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
• AKOS017258743
• NSC240834
• AKOS000121153
• Z199056930
• Eudesma-1,4-dien-12-oic acid, 6.beta.-hydroxy-3-oxo-, .gamma.-lactone, (11S)-
• (3S)-3beta,5aalpha,9-Trimethyl-2,3,3abeta,4,5,5a,8,9bbeta-octahydronaphtho[1,2-b]furan-2,8-dione
• NSC-311146
• AS-55980
• (3S,3aS,5aS,9bR)-3,5a,9-trimethyl-3a,4,5,9b-tetrahydro-3H-benzo[g][1]benzofuran-2,8-dione

• Inchi： 1S/C15H18O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h5,7-8,10,13H,4,6H2,1-3H3/t8-,10-,13+,15-/m0/s1
• InChI Key： XJHDMGJURBVLLE-XJFVKYJOSA-N
• SMILES： O1C([C@@H](C)[C@@H]2CC[C@]3(C=CC(C(C)=C3[C@H]12)=O)C)=O

Computed Properties

• Exact Mass: 246.12564
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones